![molecular formula C18H22N2O2S B6006445 N-1,3-benzodioxol-5-yl-1-[(5-methyl-2-thienyl)methyl]-3-piperidinamine](/img/structure/B6006445.png)
N-1,3-benzodioxol-5-yl-1-[(5-methyl-2-thienyl)methyl]-3-piperidinamine
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Overview
Description
N-1,3-benzodioxol-5-yl-1-[(5-methyl-2-thienyl)methyl]-3-piperidinamine, commonly known as MDMA, is a psychoactive drug that has gained popularity in recent years due to its euphoric effects. The chemical compound is a derivative of amphetamine and has been used in various scientific research studies.
Mechanism of Action
MDMA acts primarily as a serotonin releaser, causing an increase in the levels of serotonin in the brain. It also acts as a dopamine and norepinephrine releaser. The increased levels of serotonin in the brain are responsible for the euphoric effects of MDMA.
Biochemical and Physiological Effects:
MDMA has been found to cause a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of oxytocin, a hormone responsible for social bonding and attachment. MDMA has been found to increase feelings of empathy and reduce anxiety and depression in some individuals.
Advantages and Limitations for Lab Experiments
MDMA has several advantages for lab experiments, including its ability to increase social bonding and empathy, making it useful in studies on social behavior. However, its effects on the brain and body can also make it difficult to study, as it can cause changes in brain chemistry and physiology.
Future Directions
There are several future directions for research on MDMA, including studies on its potential therapeutic uses in treating anxiety, depression, and PTSD. There is also a need for further research into the long-term effects of MDMA use on the brain and body. Additionally, studies on the potential risks and benefits of MDMA-assisted therapy are needed to determine its safety and efficacy as a treatment option.
In conclusion, MDMA is a psychoactive drug that has gained popularity in recent years due to its euphoric effects. It has been used in various scientific research studies and has been found to increase feelings of empathy and social bonding. While it has several advantages for lab experiments, its effects on the brain and body can also make it difficult to study. Further research is needed to determine its potential therapeutic uses and long-term effects on the brain and body.
Synthesis Methods
MDMA is synthesized through a multi-step process involving the reaction of safrole with hydroiodic acid to produce isosafrole. Isosafrole is then treated with methylamine to form 3,4-methylenedioxyphenyl-2-propanone (MDP2P). MDP2P is then reduced to MDMA using a reducing agent such as aluminum amalgam or sodium borohydride.
Scientific Research Applications
MDMA has been used in various scientific research studies, including studies on anxiety, depression, and post-traumatic stress disorder (PTSD). It has also been used in studies on social behavior and neurochemistry. MDMA has been found to increase feelings of empathy and social bonding, making it a useful tool in therapy.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2S/c1-13-4-6-16(23-13)11-20-8-2-3-15(10-20)19-14-5-7-17-18(9-14)22-12-21-17/h4-7,9,15,19H,2-3,8,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWWJAYJVECUUSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CN2CCCC(C2)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.